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CAS No.: 102056-77-9

Cat. No.: B10822259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbutane, also commonly known as isopentane, is a branched-chain alkane with the

chemical formula C₅H₁₂.[1] It is a colorless, highly volatile, and extremely flammable liquid with

a gasoline-like odor.[1][2] Due to its specific physical and chemical properties, 2-methylbutane

finds several critical applications in research and development laboratories, particularly in the

fields of histology, cryobiology, and organic synthesis. This guide provides a comprehensive

overview of the primary laboratory uses of 2-methylbutane, with a focus on detailed

experimental protocols, quantitative data, and safety considerations.

Core Properties of 2-Methylbutane
A thorough understanding of the physicochemical properties of 2-methylbutane is essential for

its effective and safe use in a laboratory setting. The following tables summarize key

quantitative data.
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Physical Properties of 2-Methylbutane
Property Value Source(s)

Molecular Weight 72.15 g/mol [3]

Boiling Point 28 - 30 °C [2][4]

Melting Point -160 °C [4]

Density 0.62 g/mL at 25 °C [2][4]

Refractive Index (n20/D) 1.354 [2][4]

Vapor Pressure 11.17 psi (at 20 °C) [5]

Autoignition Temperature 788 °F (420 °C) [5]

Flash Point -68 °F (-55 °C) [3]

Solubility and Compatibility
Property Description Source(s)

Solubility in Water
Does not mix with water; floats

on water.
[3][6]

Solubility in Organic Solvents
Miscible with hydrocarbons,

oils, alcohol, and ether.
[4][7]

Incompatible Materials
Strong oxidizing agents,

rubber, and various plastics.
[4]

Primary Laboratory Application: Cryopreservation
for Histology
The most prominent and well-documented laboratory application of 2-methylbutane is as a

cooling medium for the rapid freezing (snap-freezing) of biological specimens for histological

analysis, particularly cryosectioning.[1][8] Its high thermal conductivity and low freezing point

make it superior to directly immersing tissues in liquid nitrogen.[9] When a warm tissue sample

is placed directly into liquid nitrogen, a layer of gaseous nitrogen forms around the tissue,

acting as an insulator and slowing the freezing process.[8][9] This slow freezing can lead to the
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formation of large ice crystals, which can damage tissue morphology and compromise the

quality of the resulting sections.[3][9] 2-methylbutane, when cooled with liquid nitrogen or dry

ice, provides a liquid medium that ensures rapid and even heat transfer, minimizing ice crystal

artifacts.[9]

Experimental Protocol: Snap-Freezing of Tissue
Samples
This protocol details the procedure for snap-freezing biological tissues using 2-methylbutane

cooled with liquid nitrogen. This method is crucial for preserving tissue antigenicity and

morphology for techniques like immunohistochemistry and in situ hybridization.

Materials:

Fresh tissue sample

Optimal Cutting Temperature (O.C.T.) compound

Cryomolds

2-Methylbutane (Isopentane)

Liquid Nitrogen

Dewar flask or insulated container

Stainless steel beaker or similar container

Forceps

Aluminum foil

-80°C freezer for storage

Procedure:

Preparation: All steps involving 2-methylbutane and liquid nitrogen must be performed in a

well-ventilated fume hood while wearing appropriate personal protective equipment (PPE),
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including cryogenic gloves, safety goggles, and a lab coat.[3]

Embedding: Place the fresh tissue sample into a cryomold of an appropriate size. Cover the

tissue completely with O.C.T. compound, ensuring there are no air bubbles.[10] Orient the

tissue as required for sectioning.

Cooling the 2-Methylbutane: Place the stainless steel beaker inside the Dewar flask.

Carefully pour liquid nitrogen into the Dewar, surrounding the beaker. Pour 2-methylbutane

into the beaker to a depth sufficient to cover the cryomold.[9]

Equilibration: Allow the 2-methylbutane to cool. The liquid will become opaque or cloudy as it

approaches its freezing point.[3] This process may take several minutes.

Freezing the Sample: Using forceps, carefully submerge the cryomold containing the tissue

and O.C.T. into the cold 2-methylbutane.[10] Hold the mold in the liquid until the O.C.T.

becomes completely opaque and frozen. This typically takes 20-60 seconds, depending on

the size of the tissue block.[11]

Storage: Once frozen, remove the block from the 2-methylbutane and allow any excess

liquid to evaporate in the fume hood.[5] Immediately wrap the frozen block in pre-labeled

aluminum foil and store it in a -80°C freezer until sectioning.[10]

Diagram: Experimental Workflow for Tissue Snap-Freezing
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Workflow for Tissue Snap-Freezing with 2-Methylbutane

Preparation

Freezing

Storage

Prepare Tissue in Cryomold with O.C.T.

Cool 2-Methylbutane with Liquid Nitrogen

Submerge Cryomold in Cooled 2-Methylbutane

Wrap Frozen Block and Store at -80°C

Click to download full resolution via product page

Caption: A simplified workflow for the cryopreservation of biological tissues using 2-

methylbutane.

Application as a Solvent in Organic Synthesis
2-Methylbutane serves as a non-polar, inert solvent in various organic reactions.[12] Its low

boiling point facilitates easy removal post-reaction, which is advantageous in many synthetic

procedures.[3] It is particularly useful for reactions conducted at low temperatures due to its

very low freezing point.
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While widely acknowledged as a solvent in the synthesis of pharmaceutical intermediates and

active pharmaceutical ingredients (APIs), specific, detailed, and publicly available experimental

protocols are not abundant.[3][4] This is often because such protocols are proprietary to the

developing pharmaceutical companies. However, its properties make it a suitable solvent for

certain classes of reactions:

Low-Temperature Reactions: Due to its extremely low freezing point (-160°C), 2-

methylbutane can be used as a solvent for reactions that require very low temperatures,

such as certain organometallic reactions where intermediates are unstable at higher

temperatures.

Non-Polar Medium: As a hydrocarbon, it is an effective solvent for non-polar reactants and is

used in processes like the production of polyethylene, where it acts as a solvent for the

catalyst.[8][9]

Extraction and Purification: Its ability to dissolve non-polar compounds makes it useful as an

extraction solvent to separate organic compounds from aqueous mixtures or from solid

matrices.

It is important to note that for many common laboratory-scale reactions, such as Grignard

reactions, ethers are more frequently used due to their ability to solvate the magnesium

complex. However, in an industrial setting, the choice of solvent is often dictated by factors

such as cost, safety, and ease of removal, where 2-methylbutane can be a viable option.

Safety and Handling in a Laboratory Setting
2-Methylbutane is a hazardous substance and requires strict safety protocols for its handling

and storage.

Key Hazards
Extreme Flammability: It is an extremely flammable liquid with a low flash point.[4] Vapors

can form explosive mixtures with air and can travel a considerable distance to an ignition

source.[6]

Inhalation Hazard: Vapors are heavier than air and can accumulate in low-lying areas,

displacing oxygen and acting as a simple asphyxiant.[6] High concentrations can cause
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dizziness, drowsiness, and narcotic effects.[6][13]

Skin Irritation: Prolonged or repeated contact can degrease the skin, leading to dryness,

cracking, and dermatitis.[6]

Aspiration Hazard: If swallowed, it can be fatal as it may be aspirated into the lungs.[13]

Safe Handling and Storage Procedures
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Precaution Description Source(s)

Ventilation

Always handle 2-methylbutane

in a well-ventilated area,

preferably within a chemical

fume hood.

[13][14]

Ignition Sources

Keep away from all sources of

ignition, including heat, sparks,

open flames, and static

discharge. Use spark-proof

tools and explosion-proof

equipment.

[6][13]

Personal Protective Equipment

(PPE)

Wear appropriate PPE,

including safety goggles,

chemical-resistant gloves (e.g.,

nitrile rubber), and a lab coat.

[14][15]

Storage

Store in a tightly closed,

properly labeled container in a

cool, dry, and well-ventilated

flame-proof area.

Recommended storage

temperature is 2-8°C.

[6][13]

Spill Response

In case of a spill, remove all

ignition sources. Absorb small

spills with an inert material

(e.g., vermiculite) and dispose

of as hazardous waste. For

large spills, evacuate the area

and contact emergency

responders.

[6]

Diagram: Logical Relationships in Safe Handling
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Key Safety Considerations for 2-Methylbutane

Primary Hazards

Control Measures

Extreme Flammability

Store in Flame-Proof Area Eliminate Ignition Sources

Inhalation Hazard

Use Fume Hood

Skin Irritation

Wear Proper PPE
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Caption: Interrelation of hazards and control measures for the safe laboratory use of 2-

methylbutane.

Conclusion
2-Methylbutane is a valuable chemical for specific laboratory applications, most notably for the

cryopreservation of biological tissues where its physical properties allow for superior

morphological preservation compared to other methods. While it also serves as a non-polar

solvent in organic synthesis, detailed experimental protocols in this context are less common in

public literature, likely due to their proprietary nature. Its high volatility and extreme flammability

necessitate stringent safety precautions. For researchers, scientists, and drug development

professionals, a comprehensive understanding of its properties, applications, and safety

requirements is paramount for its effective and responsible use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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